Cas no 2171155-83-0 (2-{N-tert-butyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid)
2-{N-tert-butyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{N-tert-butyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
- 2-{N-tert-butyl-1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
- 2-{N-tert-butyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
- EN300-1570890
- 2171219-28-4
- 2171818-22-5
- EN300-1510339
- 2171155-83-0
- 2-{N-tert-butyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
- EN300-1544636
-
- Inchi: 1S/C28H34N2O5/c1-28(2,3)30(16-25(31)32)26(33)18-12-14-19(15-13-18)29-27(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,18-19,24H,12-17H2,1-3H3,(H,29,34)(H,31,32)
- InChI Key: LIRBVFDBVRYVNF-UHFFFAOYSA-N
- SMILES: O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)C(C)(C)C
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 748
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 95.9Ų
2-{N-tert-butyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1570890-0.05g |
2-{N-tert-butyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171155-83-0 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1570890-0.1g |
2-{N-tert-butyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171155-83-0 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1570890-0.25g |
2-{N-tert-butyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171155-83-0 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1570890-0.5g |
2-{N-tert-butyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171155-83-0 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1570890-1.0g |
2-{N-tert-butyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171155-83-0 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1570890-2.5g |
2-{N-tert-butyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171155-83-0 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1570890-5.0g |
2-{N-tert-butyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171155-83-0 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1570890-10.0g |
2-{N-tert-butyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171155-83-0 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1570890-50mg |
2-{N-tert-butyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171155-83-0 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1570890-100mg |
2-{N-tert-butyl-1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid |
2171155-83-0 | 100mg |
$2963.0 | 2023-09-24 |
2-{N-tert-butyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 2-{N-tert-butyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
Comprehensive Analysis of 2-{N-tert-butyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS No. 2171155-83-0)
In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-{N-tert-butyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS No. 2171155-83-0) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience, plays a pivotal role in the synthesis of complex peptides and bioactive molecules. Its unique structural features, including the N-tert-butyl and 9H-fluoren-9-yl (Fmoc) protecting groups, make it indispensable in modern organic synthesis and drug discovery.
The compound’s CAS No. 2171155-83-0 is frequently searched in academic and industrial databases, reflecting its growing relevance. Researchers are particularly intrigued by its application in solid-phase peptide synthesis (SPPS), a technique widely used to produce peptides for therapeutic and diagnostic purposes. The Fmoc-protected amino acid derivative ensures high yield and purity, addressing one of the most critical challenges in peptide manufacturing: side-chain protection and selective deprotection.
One of the hottest topics in the scientific community is the demand for green chemistry and sustainable synthesis methods. 2-{N-tert-butyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid aligns with this trend due to its compatibility with environmentally friendly solvents and catalytic processes. Recent studies highlight its utility in microwave-assisted peptide synthesis, a method that reduces reaction times and energy consumption, making it a favorite among researchers focused on sustainable drug development.
Another area of interest is the compound’s role in targeted drug delivery systems. The cyclohexyl moiety in its structure enhances stability and bioavailability, which are critical factors in designing next-generation therapeutics. With the rise of personalized medicine, the ability to customize peptide-based drugs using intermediates like CAS No. 2171155-83-0 has garnered attention from biotech startups and pharmaceutical giants alike.
From a technical standpoint, the N-tert-butyl group in this compound provides steric hindrance, preventing unwanted side reactions during peptide elongation. This feature is particularly valuable in the synthesis of complex macrocycles and constrained peptides, which are increasingly explored for their high binding affinity and specificity. The Fmoc group, on the other hand, offers a balance between stability and ease of removal under mild conditions, making it a cornerstone of modern peptide chemistry.
In conclusion, 2-{N-tert-butyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS No. 2171155-83-0) represents a versatile and high-value building block in synthetic chemistry. Its applications span from peptide therapeutics to material science, driven by its robust chemical properties and adaptability to cutting-edge methodologies. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovation in drug discovery and biomolecular engineering.
2171155-83-0 (2-{N-tert-butyl-1-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)